Cas no 1873624-71-5 (Cyclohexanecarboxylic acid, 1-(2-pyrimidinyl)-)

Cyclohexanecarboxylic acid, 1-(2-pyrimidinyl)- structure
1873624-71-5 structure
Product Name:Cyclohexanecarboxylic acid, 1-(2-pyrimidinyl)-
CAS No:1873624-71-5
MF:C11H14N2O2
MW:206.241062641144
CID:5977750
PubChem ID:17937607
Update Time:2024-01-10

Cyclohexanecarboxylic acid, 1-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 1-(2-pyrimidinyl)-
    • 1-(pyrimidin-2-yl)cyclohexane-1-carboxylic acid
    • EN300-1840441
    • 1873624-71-5
    • Inchi: 1S/C11H14N2O2/c14-10(15)11(5-2-1-3-6-11)9-12-7-4-8-13-9/h4,7-8H,1-3,5-6H2,(H,14,15)
    • InChI Key: VOBYYKCIUDDOFK-UHFFFAOYSA-N
    • SMILES: C1(C2=NC=CC=N2)(C(O)=O)CCCCC1

Computed Properties

  • Exact Mass: 206.105527694g/mol
  • Monoisotopic Mass: 206.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 63.1Ų

Experimental Properties

  • Density: 1.229±0.06 g/cm3(Predicted)
  • Boiling Point: 369.0±25.0 °C(Predicted)
  • pka: 3.77±0.20(Predicted)

Cyclohexanecarboxylic acid, 1-(2-pyrimidinyl)- Pricemore >>

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